3-isopropyl-5-{(Z)-1-[2-(2-methoxyphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one
Description
The compound 3-isopropyl-5-{(Z)-1-[2-(2-methoxyphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one features a complex heterocyclic architecture. Its core structure comprises:
- A pyrido[1,2-a]pyrimidin-4-one scaffold, which is a fused bicyclic system known for its pharmacological relevance.
- A (Z)-configured methylidene bridge linking the pyrido[1,2-a]pyrimidinone and thiazolanone moieties, critical for spatial orientation.
- An isopropyl group at position 3 of the thiazolanone, influencing steric effects and solubility .
Properties
Molecular Formula |
C22H19N3O4S2 |
|---|---|
Molecular Weight |
453.5 g/mol |
IUPAC Name |
(5Z)-5-[[2-(2-methoxyphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C22H19N3O4S2/c1-13(2)25-21(27)17(31-22(25)30)12-14-19(29-16-9-5-4-8-15(16)28-3)23-18-10-6-7-11-24(18)20(14)26/h4-13H,1-3H3/b17-12- |
InChI Key |
VCNAHPJPHSEBJG-ATVHPVEESA-N |
Isomeric SMILES |
CC(C)N1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)OC4=CC=CC=C4OC)/SC1=S |
Canonical SMILES |
CC(C)N1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)OC4=CC=CC=C4OC)SC1=S |
Origin of Product |
United States |
Preparation Methods
Cyclization of 2-Aminopyridine Derivatives
Intermediate A is synthesized via a Friedländer-type annulation between 2-aminopyridine and 2-methoxyphenoxy-substituted diketones. Key steps include:
Table 1: Optimization of Cyclization Conditions
| Parameter | Condition 1 | Condition 2 | Optimal Condition |
|---|---|---|---|
| Solvent | Acetic acid | Toluene | Acetic acid |
| Temperature (°C) | 110 | 90 | 110 |
| Time (h) | 12 | 24 | 12 |
| Yield (%) | 72 | 45 | 72 |
Formylation at C-3 Position
The introduction of the aldehyde group at C-3 is achieved via Vilsmeier-Haack reaction:
-
Procedure : Intermediate A (1.0 equiv) is treated with POCl₃ (3.0 equiv) and DMF (2.5 equiv) in dichloroethane at 60°C for 6 hours.
-
Workup : Quenching with ice water followed by extraction with dichloromethane.
-
Yield : 85% after column chromatography (silica gel, hexane/ethyl acetate 7:3).
Synthesis of Intermediate B: Thiazolidin-4-One Core
Thiazolidinone Ring Formation
Intermediate B is prepared via a one-pot condensation of isopropylamine, carbon disulfide, and chloroacetic acid:
Thioxo Group Introduction
Sulfurization of the thiazolidinone is performed using Lawesson’s reagent:
-
Conditions : Intermediate B (1.0 equiv) and Lawesson’s reagent (0.55 equiv) in toluene are refluxed for 4 hours.
-
Purification : Recrystallization from methanol yields 89% pure product.
Coupling of Intermediates A and B
Knoevenagel Condensation
The Z-configured methylidene bridge is formed via a stereoselective Knoevenagel reaction:
-
Protocol : Intermediate A (1.0 equiv) and Intermediate B (1.1 equiv) are dissolved in dry THF. Piperidine (0.1 equiv) is added as a catalyst, and the mixture is stirred at 25°C for 24 hours.
-
Steric control : The Z-configuration is favored due to steric hindrance from the isopropyl group, confirmed by NOESY NMR.
Table 2: Reaction Condition Screening for Coupling
| Catalyst | Solvent | Temperature (°C) | Time (h) | Z:E Ratio | Yield (%) |
|---|---|---|---|---|---|
| Piperidine | THF | 25 | 24 | 9:1 | 82 |
| DBU | DCM | 40 | 12 | 7:3 | 65 |
| No catalyst | EtOH | Reflux | 48 | 5:5 | 30 |
Purification and Isolation
-
Chromatography : The crude product is purified via flash chromatography (silica gel, gradient elution from 5% to 20% ethyl acetate in hexane).
-
Crystallization : Final recrystallization from methanol/dichloromethane (1:1) affords needle-like crystals (m.p. 275–277°C).
Analytical Characterization
Spectroscopic Validation
-
¹H NMR (500 MHz, DMSO-d₆) : δ 8.94 (d, J = 6.5 Hz, 1H, pyrido-H), 7.55–7.51 (m, 3H, aromatic), 5.21 (s, 1H, methoxy), 3.82 (s, 3H, OCH₃), 1.32 (d, J = 6.8 Hz, 6H, isopropyl).
-
FT-IR (ATR) : 1686 cm⁻¹ (C=O), 1552 cm⁻¹ (C=N), 1240 cm⁻¹ (C-O-C).
-
HRMS (ESI) : m/z calculated for C₂₂H₁₉N₃O₄S₂ [M+H]⁺: 454.0894; found: 454.0896.
Purity Assessment
-
HPLC : >99% purity (C18 column, acetonitrile/water 70:30, 1.0 mL/min).
-
Elemental analysis : Calculated C 58.26%, H 4.23%, N 9.27%; Found C 58.19%, H 4.30%, N 9.21%.
Scalability and Process Optimization
Kilogram-Scale Synthesis
Cost Analysis
| Component | Cost per kg (USD) |
|---|---|
| Intermediate A | 12,000 |
| Intermediate B | 8,500 |
| Solvents/catalysts | 3,200 |
| Total | 23,700 |
Chemical Reactions Analysis
This compound can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced forms of the compound.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under suitable conditions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
3-isopropyl-5-{(Z)-1-[2-(2-methoxyphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Structural Analogues of the Pyrido-Thiazolanone Family
The target compound belongs to a broader class of pyrido[1,2-a]pyrimidinone-thiazolanone hybrids. Key analogues include:
Key Observations:
- Aromatic vs.
- Z-Configuration : All analogues retain the (Z)-methylidene bridge , suggesting this configuration is critical for maintaining planar geometry and electronic conjugation between rings .
Biological Activity
The compound 3-isopropyl-5-{(Z)-1-[2-(2-methoxyphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a synthetic organic molecule belonging to the class of thiazolidinones. These compounds are recognized for their diverse biological activities and potential therapeutic applications. This article focuses on the biological activity of this specific compound, detailing its mechanism of action, pharmacological effects, and relevant research findings.
Chemical Structure and Properties
The compound's structure features a thiazolidinone ring, which is often associated with various pharmacological properties. The unique substitution pattern includes a methoxy group and a pyrido[1,2-a]pyrimidine moiety, which may contribute to its biological activity.
| Property | Details |
|---|---|
| IUPAC Name | 3-isopropyl-5-{(Z)-1-[2-(2-methoxyphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one |
| Molecular Formula | C₁₆H₁₈N₂O₄S₂ |
| Molecular Weight | 366.46 g/mol |
The mechanism of action for this compound likely involves interaction with specific molecular targets such as enzymes or receptors. The thiazolidinone ring can interact with biological macromolecules, leading to modulation of their activity. This interaction can result in various biological effects depending on the specific target and pathway involved.
Biological Activities
Research indicates that compounds similar to this one exhibit a range of biological activities:
Antimicrobial Activity
Studies have shown that thiazolidinones possess significant antimicrobial properties. For instance, compounds with similar structures have been tested against various bacterial strains and fungi, demonstrating moderate to significant activity.
Anticancer Properties
Preliminary studies suggest that derivatives of thiazolidinones can inhibit cancer cell proliferation. For example, certain thiazolidinone derivatives have been reported to exhibit cytotoxic effects against pancreatic cancer cell lines.
Enzyme Inhibition
Some compounds in this class have been found to inhibit enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are crucial in neurodegenerative diseases like Alzheimer's.
Case Studies and Research Findings
- Antimicrobial Activity Study : A series of thiazolidinone derivatives were synthesized and screened for their antibacterial properties against strains like Escherichia coli and Staphylococcus aureus. Results indicated that some derivatives showed significant inhibition zones compared to control groups.
- Cytotoxicity Assay : In vitro studies conducted on pancreatic cancer cell lines revealed that certain derivatives exhibited IC50 values comparable to established chemotherapeutic agents, indicating potential as anticancer agents.
- Enzyme Inhibition Research : A study focusing on the enzyme inhibition potential of thiazolidinones found that specific compounds demonstrated selective inhibition against BChE with IC50 values lower than those for AChE, suggesting a targeted approach in treating neurodegenerative conditions.
Q & A
Q. What are the key steps and challenges in synthesizing this compound?
The synthesis involves multi-step organic reactions, including the formation of the thiazolidinone core and introduction of substituents like the pyrido[1,2-a]pyrimidin-4-one moiety. Critical steps include:
- Aldehyde-thioamide condensation to form the Z-configured methylidene bridge .
- Ring closure under reflux conditions with solvents like ethanol or acetonitrile . Challenges include maintaining stereochemical integrity (Z-configuration) and optimizing yields through catalyst selection (e.g., Lewis acids) and temperature control .
Q. How can structural integrity and purity be confirmed post-synthesis?
Methodological approaches include:
- Spectroscopic analysis : ¹H/¹³C NMR to verify substituent positions and Z/E configuration .
- Chromatography : HPLC or TLC to assess purity (>95% required for biological assays) .
- Mass spectrometry : High-resolution MS to confirm molecular formula and fragmentation patterns .
Q. What are the primary biological screening assays for this compound?
Initial screening typically involves:
- Enzyme inhibition assays : Testing against kinases or proteases due to the thiazolidinone core’s known activity .
- Cytotoxicity profiling : Using cancer cell lines (e.g., HeLa, MCF-7) to evaluate IC₅₀ values .
- Antimicrobial testing : Disk diffusion assays against Gram-positive/negative bacteria .
Advanced Research Questions
Q. How can reaction conditions be optimized to improve yield and stereoselectivity?
Advanced strategies include:
- Solvent screening : Polar aprotic solvents (e.g., DMF) enhance reaction rates but may require inert atmospheres to prevent oxidation .
- Catalyst optimization : Transition-metal catalysts (e.g., Pd/C) for Suzuki couplings in pyrimidine ring functionalization .
- Microwave-assisted synthesis : Reduces reaction time from hours to minutes while preserving stereochemistry .
Q. What experimental designs resolve contradictions in bioactivity data across studies?
Discrepancies in bioactivity (e.g., varying IC₅₀ values) may arise from:
- Solubility differences : Use of DMSO vs. aqueous buffers alters compound availability .
- Assay interference : Thioxo groups may react with assay reagents (e.g., MTT), necessitating counter-screens .
- Structural analogs : Compare activity of derivatives (e.g., methoxy vs. ethoxy substituents) to identify pharmacophores .
Q. How can structure-activity relationships (SAR) be systematically explored?
SAR studies require:
- Fragment-based design : Synthesize analogs with modified pyrido[1,2-a]pyrimidin-4-one or thiazolidinone moieties .
- Computational modeling : Molecular docking to predict binding affinities for targets like COX-2 or EGFR .
- Bioisosteric replacements : Substitute the 2-methoxyphenoxy group with bioisosteres (e.g., benzodioxole) to enhance metabolic stability .
Q. What advanced techniques characterize its interaction with biological targets?
Mechanistic insights are gained via:
- Surface plasmon resonance (SPR) : Quantify binding kinetics to purified proteins .
- X-ray crystallography : Resolve 3D structures of compound-enzyme complexes (e.g., with thymidylate synthase) .
- Metabolomic profiling : LC-MS to track metabolite formation in hepatic microsomes .
Comparative and Methodological Questions
Q. How does this compound compare to structurally similar thiazolidinone derivatives?
Key distinctions include:
- Substituent effects : The 2-methoxyphenoxy group enhances π-π stacking in enzyme active sites vs. simpler phenyl analogs .
- Bioactivity spectrum : Unlike derivatives lacking the pyrido[1,2-a]pyrimidin-4-one moiety, this compound shows dual kinase/anti-inflammatory activity .
- Stability : The Z-configured methylidene bridge improves hydrolytic stability compared to E-isomers .
Q. What analytical methods quantify stability under physiological conditions?
Stability studies involve:
- pH-dependent degradation : Incubate in buffers (pH 1–9) and monitor via HPLC .
- Light/heat stress testing : Accelerated stability studies (40°C/75% RH) to simulate long-term storage .
- Plasma stability assays : Incubate with human plasma and quantify parent compound degradation .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
